Cas no 32368-14-2 (1,3-Dioxan-2-one, 5,5-dimethyl-4-(1-methylethyl)-)

• Product Name: 1,3-Dioxan-2-one, 5,5-dimethyl-4-(1-methylethyl)-
• CAS No: 32368-14-2
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 292950
• PubChem ID: 14323969
• Update Time: 2025-04-19

1,3-Dioxan-2-one, 5,5-dimethyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxan-2-one, 5,5-dimethyl-4-(1-methylethyl)-
• 5,5-dimethyl-4-propan-2-yl-1,3-dioxan-2-one
• AKOS006276708
• 5,5-Dimethyl-4-(propan-2-yl)-1,3-dioxan-2-one
• SCHEMBL1666856
• 4-isopropyl-5,5-dimethyl-1,3-dioxan-2-one
• 4-ISOPROPYL-5,5-DIMETHYL-[1,3]DIOXAN-2-ONE
• DTXSID90558929
• 32368-14-2
• G63812

• Inchi： 1S/C9H16O3/c1-6(2)7-9(3,4)5-11-8(10)12-7/h6-7H,5H2,1-4H3
• InChI Key： UHKHSJAFYFTMSC-UHFFFAOYSA-N
• SMILES： O1C(=O)OCC(C)(C)C1C(C)C

Computed Properties

• Exact Mass: 172.10998
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,3-dioxanes